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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

determination of ferrous gluconate purity using redox titration. The primary method detailed is

the widely accepted ceric sulfate titration method, as referenced in the United States

Pharmacopeia (USP).[1][2][3] This method is a reliable and accurate way to assay the ferrous

iron (Fe²⁺) content, which is the active component of ferrous gluconate.

Principle of the Method
The determination of ferrous gluconate purity by titration is based on a redox reaction.[4] The

ferrous iron (Fe²⁺) in the sample is oxidized to ferric iron (Fe³⁺) by a strong oxidizing agent, in

this case, a standardized solution of ceric sulfate (Ce(SO₄)₂).[4][5][6] The endpoint of the

titration is detected by a color change of an indicator, typically orthophenanthroline (also known

as ferroin), which forms a colored complex with ferrous ions.[4][5]

The overall reaction is as follows:

Fe²⁺ + Ce⁴⁺ → Fe³⁺ + Ce³⁺

To ensure that all iron present in the sample is in the ferrous (Fe²⁺) state before titration, any

existing ferric iron (Fe³⁺) is reduced using zinc dust.[2][3][5][7] This step is crucial for an

accurate determination of the total ferrous gluconate content.
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Quantitative Data Summary
The following tables summarize the key quantitative parameters and acceptance criteria for

ferrous gluconate as specified in pharmacopeial standards.

Table 1: Ferrous Gluconate Purity and Assay Specifications

Parameter Specification Reference

Assay (Purity)
97.0% - 102.0% (on dried

basis)
[1][2][3][8]

Titrant 0.1 N Ceric Sulfate VS [3][5][7]

Indicator Orthophenanthroline TS [3][5][7]

Endpoint
Color change from orange-red

to light blue/green
[4][6][9]

Table 2: Key Impurity Limits for Ferrous Gluconate

Impurity Limit Reference

Ferric Iron (Fe³⁺) Not more than 2.0% [2][5][8]

Loss on Drying 6.5% - 10.0% [2][5][8]

Chlorides Not more than 0.014% - 0.07% [4][8]

Sulfates Not more than 0.03% - 0.1% [4][8]

Heavy Metals (e.g., Lead) Not more than 2-10 ppm [5][7]

Reducing Sugars Pass Test [5][7][8]

Experimental Protocols
This section provides a detailed methodology for the ceric sulfate titration of ferrous gluconate.
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0.1 N Ceric Sulfate VS (Volumetric Solution): A standardized solution of ceric sulfate.

2 N Sulfuric Acid: Prepare by carefully adding the required amount of concentrated sulfuric

acid to water.

Zinc Dust: Reagent grade.

Orthophenanthroline TS (Test Solution): A solution of orthophenanthroline in ferrous sulfate

solution.[6]

Ferrous Gluconate Sample: The material to be tested.

Equipment
300-mL Conical (Erlenmeyer) flask

Buret, 50 mL

Gooch crucible with glass fiber filter paper or a filtering crucible

Bunsen valve or a stopper

Analytical balance

Magnetic stirrer and stir bar (optional)

Sample Preparation and Reduction of Ferric Iron
Accurately weigh about 1.5 g of the Ferrous Gluconate sample.[2][3][5][7]

Transfer the sample to a 300-mL conical flask.

Add a mixture of 75 mL of water and 15 mL of 2 N sulfuric acid to dissolve the sample.[2][3]

[5][7]

Add approximately 250 mg of zinc dust to the flask.[2][3][5][7]

Immediately close the flask with a stopper containing a Bunsen valve to prevent air

oxidation.[2][3][5][7]
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Allow the mixture to stand at room temperature for 20 minutes, or until the solution becomes

colorless, indicating the reduction of Fe³⁺ to Fe²⁺.[2][3][5][7]

Filter the solution through a filtering crucible containing a thin layer of zinc dust.[2][3][5][7]

Wash the crucible and its contents with 10 mL of 2 N sulfuric acid, followed by 10 mL of

water, collecting the filtrate and washings in a suction flask.[2][3][5][7]

Titration Procedure
To the filtrate in the suction flask, add a few drops of orthophenanthroline TS.[3][5][7]

Immediately titrate the solution with 0.1 N ceric sulfate VS.[3][5][7]

The endpoint is reached when the color of the solution changes from orange-red to a faint

blue or green.[4][6][9]

Perform a blank determination by titrating a mixture of the same quantities of reagents used

in the sample preparation, and make any necessary correction.[3][5][7]

Calculation of Purity
The percentage of ferrous gluconate (C₁₂H₂₂FeO₁₄) in the sample is calculated using the

following formula:

% Purity = [(V_S - V_B) × N × F × 100] / W

Where:

V_S = Volume of 0.1 N ceric sulfate VS consumed by the sample (mL)

V_B = Volume of 0.1 N ceric sulfate VS consumed by the blank (mL)

N = Normality of the ceric sulfate VS (eq/L)

F = Equivalency factor (44.61 mg/mEq for anhydrous ferrous gluconate)[1][5][7]

W = Weight of the Ferrous Gluconate sample taken (mg)
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Visualizations
The following diagrams illustrate the key processes involved in the titrimetric analysis of ferrous

gluconate.

Sample Preparation Titration Data Analysis

1. Weigh Ferrous
Gluconate Sample

2. Dissolve in Water
and Sulfuric Acid

3. Add Zinc Dust for
Fe³⁺ Reduction 4. Filter the Solution 5. Add Orthophenanthroline
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Click to download full resolution via product page

Caption: Experimental workflow for ferrous gluconate purity determination.
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Caption: Redox reactions in the ferrous gluconate titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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